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Compound of Interest

Compound Name: Disperse yellow 241

Cat. No.: B1582767

An In-Depth Technical Guide to Disperse Yellow 241

Disperse Yellow 241 (C.l. 128450) is a synthetic monoazo dye known for its brilliant greenish-
yellow hue.[1] As a disperse dye, it is characterized by its low water solubility and is primarily
used for dyeing hydrophobic synthetic fibers.[2][3] This technical guide provides a
comprehensive overview of its chemical structure, properties, synthesis, and applications for
researchers and professionals in drug development and chemical sciences.

Chemical Structure and Identification

Disperse Yellow 241 belongs to the single azo class of dyes.[1][4] Its chemical structure
consists of a dichlorophenyl group linked via an azo bridge to a substituted pyridinone ring.

IUPAC Name: 5-[(3,4-dichlorophenyl)diazenyl]-2-hydroxy-1,4-dimethyl-6-oxopyridine-3-
carbonitrile[5][6]

CAS Number: 83249-52-9[2][5][7][8]

Molecular Formula: C14H10Cl2N4O2[1][2][4][9]

Synonyms: Disperse Yellow 5GL, Dispersion Yellow 5GL[7][8]

Physicochemical Properties
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The dye is typically supplied as a yellow powder or grain.[7][10] It exhibits good stability under
standard conditions and is noted for its excellent heat resistance and light fastness, making it
suitable for applications requiring high durability.[8][10]

Table 1: Quantitative Physicochemical Data for Disperse Yellow 241

Property Value Source(s)
Molecular Weight 337.16 g/mol [11121141191
Melting Point 254 °C [8]

Boiling Point (Predicted) 418.9+45.0 °C [O][11]
Density (Predicted) 1.46 + 0.1 g/cm3 [O1[11]
Appearance Yellow Grain / Powder [7][10]
Water Solubility Low / Forms an emulsion [2][5][12]

Experimental Protocols: Synthesis

The primary manufacturing method for Disperse Yellow 241 is a two-step process involving
diazotization followed by an azo coupling reaction.[1][9][10]

Methodology:
o Diazotization of 3,4-dichloroaniline:
o 3,4-dichloroaniline is used as the starting material (the diazo component).

o The amine is treated with a diazotizing agent, typically sodium nitrite, in the presence of a
strong acid (e.g., hydrochloric acid or sulfuric acid) at a low temperature (0-5 °C) to form
the corresponding diazonium salt. Maintaining a low temperature is critical to prevent the
decomposition of the unstable diazonium salt.

e Azo Coupling:

o The second component is 6-Hydroxy-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
(the coupling component).[1][9]
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o The diazonium salt solution from step 1 is slowly added to a solution or suspension of the
coupling component.

o The reaction is typically carried out under controlled pH conditions to facilitate the
electrophilic substitution reaction, forming the final azo dye product.

e Post-Synthesis Processing:
o The resulting dye precipitates out of the reaction mixture.

o The product is then isolated through filtration, followed by grinding and drying to obtain the
finished Disperse Yellow 241 powder.[9][13]
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Step 1: Diazotization
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Caption: Synthesis pathway of Disperse Yellow 241.
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Applications

Disperse Yellow 241 is a versatile dye primarily utilized in the textile industry for coloring
synthetic fabrics.[14]

o Textile Dyeing: It is widely used for dyeing polyester, nylon, acetate, and their blended
fabrics, providing vibrant and durable greenish-yellow shades.[4][13][14] Its application
methods include high-temperature dyeing, thermosol processes, and printing.[7]

» Plastics Coloration: Due to its good heat resistance, it is also suitable for coloring various
engineering plastics.[8][10]

Safety and Environmental Considerations

As with many industrial chemicals, proper handling and disposal of Disperse Yellow 241 are
essential.

e Handling: Standard laboratory safety protocols should be followed, including the use of
personal protective equipment such as gloves, safety glasses, and respiratory protection to
avoid inhalation of dust and direct contact with skin and eyes.[12][15]

 Toxicity: While specific toxicity data for Disperse Yellow 241 is limited, disperse dyes as a
class can be skin sensitizers.[15][16] It is classified as chronically hazardous to the aquatic
environment (Aquatic Chronic 4), indicating that it may cause long-lasting harmful effects to
aguatic life.[6]

o Environmental Impact: Due to their low water solubility and potential environmental
persistence, effluent from dyeing processes containing this dye should be appropriately
treated before discharge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1582767?utm_src=pdf-body
https://www.amoghchemicals.in/disperse-dyes/
https://autumnchem.com/product/disperse-dye-disperse-yellow-241/
https://www.colorfuldyes.com/disperse-dyes/general-series-disperse-dyes/brilliant-yellow-disperse-dyes-disperse.html
https://www.amoghchemicals.in/disperse-dyes/
https://www.epsilonpigments.com/disperse-dyes/general/disperse-yellow-241.html
https://www.origochem.com/products/disperse-yellow-241/
https://www.dyestuffscn.com/dyestuff/disperse-dyes/c-i-disperse-yellow-241.html
https://www.benchchem.com/product/b1582767?utm_src=pdf-body
https://www.evansvanodine.co.uk/assets/eng_disperse.pdf
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/344206
https://www.benchchem.com/product/b1582767?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/344206
https://www.chemos.de/import/data/msds/GB_en/2832-40-8-A0027454-GB-en.pdf
https://www.chemblink.com/products/83249-52-9.htm
https://www.benchchem.com/product/b1582767?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. worlddyevariety.com [worlddyevariety.com]

o 2. Disperse yellow 241 | CymitQuimica [cymitquimica.com]

¢ 3. benchchem.com [benchchem.com]

e 4. autumnchem.com [autumnchem.com]

o 5. Disperse yellow 241 | Fluorescent Dye | 83249-52-9 | Invivochem [invivochem.com]

o 6. CAS # 83249-52-9, Disperse Yellow 241, 5-[(3,4-Dichlorophenyl)azo]-1,2-dihydro-6-
hydroxy-1,4-dimethyl-2-oxonicotinonitrile - chemBlink [chemblink.com]

e 7. epsilonpigments.com [epsilonpigments.com]
o 8. Disperse Yellow 241 | Disperse Yellow 5GL | Origo Chemical [origochem.com]
e 9. C.l.Disperse Yellow 241 [chembk.com]

e 10. China Biggest C.I. Disperse Yellow 241 Suppliers & Manufacturers & Factory - MSDS
Sheet - Sinoever [dyestuffscn.com]

e 11. Disperse Yellow 241 [chemball.com]
e 12. evansvanodine.co.uk [evansvanodine.co.uk]

o 13. Low Price Brilliant Yellow Disperse Dyes Disperse Yellow 241 Suppliers, Manufacturers,
Factory - Fucai Chem [colorfuldyes.com]

e 14. amoghchemicals.in [amoghchemicals.in]
» 15. sigmaaldrich.com [sigmaaldrich.com]
e 16. chemos.de [chemos.de]

« To cite this document: BenchChem. [Disperse yellow 241 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582767#disperse-yellow-241-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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